Cas no 321309-38-0 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride)

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride structure
321309-38-0 structure
Product Name:3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride
CAS No:321309-38-0
MF:C9H9ClO4S
MW:248.683360815048
MDL:MFCD02681959
CID:303542
PubChem ID:2776386
Update Time:2025-04-19

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonyl chloride
    • 2H-1,5-Benzodioxepin-7-sulfonylchloride, 3,4-dihydro-
    • 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-SULPHONYL CHLORIDE
    • 2H,3H,4H-benzo[b]1,4-dioxepan-7-ylchlorosulfone
    • 3,4-dihydro-2H-1,5-benzodioxepin-7-sulfonyl chloride
    • 3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride
    • SCHEMBL1020435
    • 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonylchloride
    • DTXSID80380034
    • MFCD02681959
    • 3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonylchloride
    • AKOS000112504
    • FT-0614314
    • F1967-1617
    • EN300-10250
    • WMA30938
    • 321309-38-0
    • Z57000536
    • ADAGPISZFDLGCR-UHFFFAOYSA-N
    • 3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride, AldrichCPR
    • J-511171
    • VS-08060
    • BBL025713
    • DB-010968
    • STL371921
    • 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride
    • MDL： MFCD02681959
    • Inchi： 1S/C9H9ClO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2
    • InChI Key： ADAGPISZFDLGCR-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC2=C(C=1)OCCCO2)(=O)=O

Computed Properties

  • Exact Mass: 247.99100
  • Monoisotopic Mass: 247.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.439
  • Boiling Point: 158-160°C 0,1mm
  • Flash Point: 170.1°C
  • Refractive Index: 1.558
  • PSA: 60.98000
  • LogP: 2.85620

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-36
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • HazardClass：IRRITANT
  • Safety Term：S26;S36/37/39;S45

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl chloride Pricemore >>

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